![molecular formula C9H7BrN2 B1267284 4-Bromoisoquinolin-1-amine CAS No. 55270-27-4](/img/structure/B1267284.png)
4-Bromoisoquinolin-1-amine
Overview
Description
4-Bromoisoquinolin-1-amine is a useful research compound. Its molecular formula is C9H7BrN2 and its molecular weight is 223.07 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 218384. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Novel Compounds
4-Bromoisoquinolin-1-amine is involved in the synthesis of various novel compounds. For instance, it was used in the production of fluorescent indazolo[3,2-a]isoquinolin-6-amines (Balog, Riedl, & Hajos, 2013). Additionally, it served as a starting material in the facile synthesis of C4-substituted isoquinolines, which displayed cytotoxic properties in tumour cell lines and were considered for further study due to their potential medicinal applications (Tsotinis, Zouroudis, Moreau, & Roussakis, 2007).
Catalysis and Chemical Reactions
This compound is utilized in various catalytic processes and chemical reactions. For example, it was involved in a multi-component reaction generating 1-(4-bromoisoquinolin-1-yl)guanidines, which could be further elaborated using a palladium-catalyzed Suzuki–Miyaura coupling reaction to create diverse 1-(isoquinolin-1-yl)guanidines (Ye, Chen, Wang, & Wu, 2012).
Pharmaceutical Research
In pharmaceutical research, this compound plays a significant role. Its derivatives have been studied for their cytotoxic activity and fluorescence properties, contributing to insights in cancer research and drug development (Kadrić, Motyka, Džubák, Hajdůch, & Soural, 2014).
Studies in Neurochemistry
Research involving this compound extends into the field of neurochemistry. Its analogues, such as 1,2,3,4-tetrahydroisoquinoline and 1-methyl-1,2,3,4-tetrahydroisoquinoline, were identified as endogenous amines in rat brain, opening up discussions about their potential role in neurological conditions (Kohno, Ohta, & Hirobe, 1986).
Redox Reactions and Stereochemistry
This compound is also significant in redox reactions and stereochemistry studies. It played a role in the redox deracemization of secondary and tertiary amines with a tetrahydroisoquinoline core, showcasing a nonenzymatic process that offers a simple and scalable synthetic technique for chiral amines (Ji, Shi, Chen, Feng, & Zhou, 2015).
Safety and Hazards
The safety information for 4-Bromoisoquinolin-1-amine includes hazard statements H302, H315, H319, H335, and precautionary statements P261, P305, P338, P351 . It is advised not to breathe dust, wash skin thoroughly after handling, and wear protective gloves/ protective clothing/ eye protection/ face protection .
Relevant Papers The relevant paper retrieved is “A selective synthesis of 4-bromoisoquinoline and 4-bromoisquinolone” which discusses the synthesis of 4-bromoisoquinoline and 4-bromoisquinolone .
Properties
IUPAC Name |
4-bromoisoquinolin-1-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2/c10-8-5-12-9(11)7-4-2-1-3-6(7)8/h1-5H,(H2,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWOLBIUYICZCLK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN=C2N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10309879 | |
Record name | 4-bromoisoquinolin-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10309879 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
55270-27-4 | |
Record name | 55270-27-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=218384 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-bromoisoquinolin-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10309879 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Bromo-1-isoquinolinamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.